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Compound of Interest

Compound Name: TS-IN-5

Cat. No.: B15610512

Get Quote

Disclaimer: Publicly available scientific literature and research databases do not contain

specific information on a molecule or compound designated "TS-IN-5" in the context of colon

cancer research. The following technical guide presents initial findings on two related and

highly relevant topics extensively discussed in colon cancer research: Tetraspanin 5 (TSPAN5)

and Thymidylate Synthase (TS). It is plausible that "TS-IN-5" may be an internal project name,

a novel compound not yet in the public domain, or a misinterpretation of these existing

research areas. This guide is intended for researchers, scientists, and drug development

professionals.

Part 1: Tetraspanin 5 (TSPAN5) in Colorectal Cancer
Tetraspanin 5 (TSPAN5) has been identified as a potential prognostic biomarker and

therapeutic target in colorectal cancer (CRC).[1] Elevated expression of TSPAN5 is associated

with cancer progression and reduced overall survival in CRC patients.[2]

Data Presentation
Table 1: Relative mRNA Expression of TSPAN5 in Colon Cancer Cell Lines[3][4]
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Cell Line
Relative TSPAN5 mRNA Expression
(Compared to SW620)

SW620 Highest Expression

SW480 14.5% Lower

HCT116 17.3% Lower

HT29 22.3% Lower

Table 2: Correlation of TSPAN5 Expression with Clinicopathological Factors in Colorectal

Cancer Patients (n=200)[2][3]

Clinicopathological Factor
Correlation with High
TSPAN5 Expression

p-value

Sex Significant 0.034

pN Stage Significant < 0.001

Clinical Stage Significant 0.005

Metastasis Not Significant -

Experimental Protocols
1. Quantification of TSPAN5 mRNA Expression:[3][4]

Method: Real-Time Polymerase Chain Reaction (RT-PCR).

Procedure: TSPAN5 mRNA expression was quantified relative to the expression of the

housekeeping gene glyceraldehyde-3-phosphate dehydrogenase (GAPDH). The

comparative expression levels in different colon cancer cell lines (SW620, SW480, HCT116,

and HT29) were then analyzed.

2. Western Blot Analysis of TSPAN5 Protein Expression:[3][4]

Primary Antibody: Anti-human TSPAN5 mouse monoclonal antibody (TS-3) at a 1:5000

dilution.
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Loading Control: Anti β-actin antibody (C4) at a 1:1000 dilution.

Secondary Antibody: Anti-mouse IgG (H+L), HRP conjugated at a 1:5000 dilution.

Detection: ChemiDoc XRS+ System.

3. siRNA-mediated TSPAN5 Suppression:[1][3]

Method: Small interfering RNA (siRNA) was used to inhibit TSPAN5 expression in colon

cancer cell lines.

Outcome Analysis: The effects of TSPAN5 suppression on cancer cell characteristics such

as proliferation, migration, invasion, and tumorigenicity were evaluated. The siTSPAN5 group

showed lower proliferation, migration, invasion, and tumorigenicity compared to the control

group.[3]

Signaling Pathway and Logical Relationships
TSPAN5 is associated with ADAM10, a key component of the Notch signaling pathway.[3] The

suppression of TSPAN5 has been shown to inhibit key characteristics of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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